molecular formula C7H16ClNO2 B11789280 (R)-2-(2,2-Dimethyl-1,3-dioxolan-4-yl)ethanamine hydrochloride

(R)-2-(2,2-Dimethyl-1,3-dioxolan-4-yl)ethanamine hydrochloride

Cat. No.: B11789280
M. Wt: 181.66 g/mol
InChI Key: DMNZFCBVJRDHOQ-FYZOBXCZSA-N
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Description

®-2-(2,2-Dimethyl-1,3-dioxolan-4-yl)ethanamine hydrochloride is a chemical compound with a unique structure that includes a dioxolane ring and an ethanamine group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ®-2-(2,2-Dimethyl-1,3-dioxolan-4-yl)ethanamine hydrochloride typically involves the reaction of ®-2-(2,2-Dimethyl-1,3-dioxolan-4-yl)ethanamine with hydrochloric acid. The reaction conditions often include controlled temperatures and specific solvents to ensure the purity and yield of the final product.

Industrial Production Methods

In an industrial setting, the production of ®-2-(2,2-Dimethyl-1,3-dioxolan-4-yl)ethanamine hydrochloride may involve large-scale synthesis using automated reactors and stringent quality control measures. The process is optimized to maximize efficiency and minimize waste, ensuring a consistent supply of high-quality compound.

Chemical Reactions Analysis

Types of Reactions

®-2-(2,2-Dimethyl-1,3-dioxolan-4-yl)ethanamine hydrochloride can undergo various chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

    Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride or sodium borohydride.

    Substitution: This reaction involves the replacement of one functional group with another, typically using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Common reagents used in the reactions of ®-2-(2,2-Dimethyl-1,3-dioxolan-4-yl)ethanamine hydrochloride include acids, bases, oxidizing agents, and reducing agents. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcome.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a ketone or aldehyde, while reduction may produce an alcohol or amine.

Scientific Research Applications

®-2-(2,2-Dimethyl-1,3-dioxolan-4-yl)ethanamine hydrochloride has a wide range of applications in scientific research:

    Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

    Biology: The compound is studied for its potential effects on biological systems, including its interactions with enzymes and receptors.

    Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs or treatments.

    Industry: It is used in the production of specialty chemicals and materials, contributing to advancements in various industrial processes.

Mechanism of Action

The mechanism of action of ®-2-(2,2-Dimethyl-1,3-dioxolan-4-yl)ethanamine hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

  • (S)-2-(2,2-Dimethyl-1,3-dioxolan-4-yl)ethanamine hydrochloride
  • 2-(2,2-Dimethyl-1,3-dioxolan-4-yl)ethanamine
  • 2-(2,2-Dimethyl-1,3-dioxolan-4-yl)ethanol

Uniqueness

®-2-(2,2-Dimethyl-1,3-dioxolan-4-yl)ethanamine hydrochloride is unique due to its specific stereochemistry and the presence of both a dioxolane ring and an ethanamine group. This combination of structural features imparts distinct chemical and biological properties, making it valuable for various research and industrial applications.

Properties

Molecular Formula

C7H16ClNO2

Molecular Weight

181.66 g/mol

IUPAC Name

2-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]ethanamine;hydrochloride

InChI

InChI=1S/C7H15NO2.ClH/c1-7(2)9-5-6(10-7)3-4-8;/h6H,3-5,8H2,1-2H3;1H/t6-;/m1./s1

InChI Key

DMNZFCBVJRDHOQ-FYZOBXCZSA-N

Isomeric SMILES

CC1(OC[C@H](O1)CCN)C.Cl

Canonical SMILES

CC1(OCC(O1)CCN)C.Cl

Origin of Product

United States

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